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Compound of Interest

Compound Name: 3,3-Dimethylbutanenitrile

Cat. No.: B1195502 Get Quote

Application Notes and Protocols for 3,3-
Dimethylbutanenitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling, storage, and safety protocols for 3,3-
Dimethylbutanenitrile (CAS No. 3302-16-7), a key intermediate in pharmaceutical and

agrochemical synthesis.

Overview and Properties
3,3-Dimethylbutanenitrile, also known as tert-butylacetonitrile, is a branched-chain nitrile. It is

a colorless liquid at room temperature with a characteristic odor.[1] Its unique structural

features make it a valuable building block in organic synthesis. The nitrile group can undergo

various transformations, including hydrolysis to carboxylic acids and reduction to primary

amines, providing pathways to diverse molecular architectures.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,3-Dimethylbutanenitrile is

presented in the table below.
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Property Value Reference

Molecular Formula C₆H₁₁N [1][2]

Molecular Weight 97.16 g/mol [1][3]

Appearance Colorless liquid [1]

Odor Characteristic [1]

Melting Point 32.5 °C (305.7 K) [4]

Boiling Point Not explicitly found

Solubility
Soluble in organic solvents,

limited solubility in water.[1]

InChI
1S/C6H11N/c1-6(2,3)4-5-

7/h4H2,1-3H3
[1][3]

SMILES CC(C)(C)CC#N [1][3]

Health and Safety Information
3,3-Dimethylbutanenitrile is a combustible liquid and is harmful if swallowed, in contact with

skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.

Hazard Identification and Personal Protective Equipment
(PPE)
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Hazard GHS Classification
Recommended Personal
Protective Equipment

Flammability Combustible liquid

Flame-retardant clothing,

stored away from ignition

sources.

Acute Toxicity (Oral) Harmful if swallowed

Do not eat, drink, or smoke

when handling. Wash hands

thoroughly after handling.

Acute Toxicity (Dermal) Harmful in contact with skin
Chemical-resistant gloves

(e.g., nitrile), lab coat.

Acute Toxicity (Inhalation) Harmful if inhaled

Use in a well-ventilated area or

with a fume hood. Respiratory

protection may be required for

high concentrations.

Skin Corrosion/Irritation Causes skin irritation
Chemical-resistant gloves, lab

coat.

Eye Damage/Irritation Causes serious eye irritation
Safety glasses with side

shields or chemical goggles.

Specific Target Organ Toxicity May cause respiratory irritation
Use in a well-ventilated area or

with a fume hood.

Emergency Procedures
A logical workflow for handling spills and exposures is outlined below.
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Chemical Spill

Personal Exposure

Spill Occurs Evacuate immediate area Ensure adequate ventilation Absorb with inert material
(e.g., sand, vermiculite)

Collect in a sealed container
for disposal Decontaminate spill area

Exposure Occurs

Remove contaminated clothing

Wash skin with soap and water
for at least 15 minutes

Flush eyes with water
for at least 15 minutes

Move to fresh air (inhalation)

Seek immediate medical attention
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1. Reaction Setup
(Nitrile + H₂SO₄(aq))

2. Reflux
(Monitor by TLC/GC-MS)

3. Work-up
(Extraction with Ether)

4. Drying and Isolation
(Rotary Evaporation)

5. Purification
(Distillation/Recrystallization)

 

1. Reaction Setup (Inert Atmosphere)

2. Suspend LiAlH₄ in Anhydrous Ether/THF

3. Add Nitrile Solution Dropwise

4. Reflux for several hours

5. Quench Reaction (Fieser Method)

6. Isolate Product (Filtration, Evaporation)

7. Purify by Distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylbutanenitrile in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195502#handling-and-storage-procedures-for-3-3-
dimethylbutanenitrile-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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